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Compound of Interest

Methyl 2-
Compound Name:
(hydroxymethyl)isonicotinate

Cat. No.: B1317243

An In-depth Technical Guide to Methyl 2-
(hydroxymethyl)isonicotinate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 2-
(hydroxymethyl)isonicotinate, a key chemical intermediate with significant relevance in
medicinal chemistry and drug discovery. This document details its chemical properties,
synthesis protocols, and its role as a structural motif in the development of targeted
therapeutics.

Core Compound Data

Methyl 2-(hydroxymethyl)isonicotinate is a substituted pyridine derivative. Its unique
structure, featuring both a hydroxymethyl group and a methyl ester on the isonicotinate
scaffold, makes it a versatile building block in organic synthesis.

Table 1: Chemical and Physical Properties of Methyl 2-(hydroxymethyl)isonicotinate
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Property Value Reference
CAS Number 58481-17-7 [1]
Molecular Formula CsHoNOs3

Molecular Weight 167.16 g/mol

Appearance Solid

Boiling Point 304.2 £ 32.0 °C at 760 mmHg

Purity >95% - 97% [1]

Storage Temperature Room Temperature

InChi Key PBBNEARCAGHGCQ-

UHFFFAOYSA-N

Significance in Drug Discovery

The isonicotinic acid core is a recognized pharmacophore present in numerous approved
pharmaceutical agents.[2][3] Derivatives of this scaffold have shown a wide range of biological
activities, including anti-inflammatory and anticancer properties.[4][5] While Methyl 2-
(hydroxymethyl)isonicotinate is not itself an active pharmaceutical ingredient, its structural
motifs are integral to the synthesis of complex, biologically active molecules.

Notably, the picolinamide structure, closely related to isonicotinates, is a key component of
several multi-kinase inhibitors, such as Sorafenib and Regorafenib.[6][7][8] These drugs are
crucial in the treatment of various cancers, and their synthesis relies on intermediates with
similar structural features to Methyl 2-(hydroxymethyl)isonicotinate. The hydroxymethyl
group, in particular, can be a strategic site for further chemical modification to enhance
pharmacokinetic and pharmacodynamic properties of a lead compound.[9]

Experimental Protocols
Synthesis of Methyl 2-(hydroxymethyl)isonicotinate

A common synthetic route to Methyl 2-(hydroxymethyl)isonicotinate involves the
hydroxymethylation of a methyl isonicotinate precursor. The following protocol is a
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representative example.[10]

Materials:

e Methyl isonicotinate

o Methanol (MeOH)

e Sulfuric acid (H2SOa4)

o Ammonium peroxydisulfate ((NH4)2S20s)
o Water (H20)

e Sodium carbonate (Na2CO3)

o Ethyl acetate (EtOAC)

¢ Sodium sulfate (Naz2S0a4)

e Heptane

« Silica gel for column chromatography
Procedure:

 In a round-bottomed flask, dissolve methyl isonicotinate and a catalytic amount of sulfuric
acid in methanol.

e Heat the solution to reflux.
o Separately, prepare a solution of ammonium peroxydisulfate in water.

e Add the ammonium peroxydisulfate solution dropwise to the refluxing methanol solution over
a period of 20 minutes.

e Continue to reflux the reaction mixture for an additional 20 minutes.

» Allow the reaction to cool to room temperature. A solid may precipitate.
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 Filter the solid and wash it with methanol.
 Remove the methanol from the filtrate under reduced pressure.

» Neutralize the remaining aqueous solution by the careful, stepwise addition of solid sodium
carbonate under ice-cooling.

o Extract the aqueous solution with ethyl acetate.
o Combine the organic layers, dry over anhydrous sodium sulfate, and evaporate the solvent.

 Purify the crude product by flash chromatography on a silica gel column, using a gradient of
ethyl acetate in heptane as the eluent, to yield pure Methyl 2-
(hydroxymethyl)isonicotinate.

Visualizing Synthetic and Biological Pathways

The following diagrams illustrate the importance of the isonicotinate scaffold in the synthesis of
targeted cancer therapies and the general mechanism of action for such drugs.
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Synthesis Workflow of a Picolinamide Intermediate for Regorafenib
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Caption: Synthetic workflow for a key picolinamide intermediate.
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Simplified Kinase Signaling Pathway Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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